2-(2-Methoxyphenyl)-5-methyl-7-(pyridin-3-yl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide

• IUPAC Name: 2-(2-methoxyphenyl)-5-methyl-7-pyridin-3-yl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
• InChI: InChI=1S/C19H18N6O2/c1-11-15(17(20)26)16(12-6-5-9-21-10-12)25-19(22-11)23-18(24-25)13-7-3-4-8-14(13)27-2/h3-10,16H,1-2H3,(H2,20,26)(H,22,23,24)
• InChI Key: ZPIIPWSXYKZXFQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(N2C(=NC(=N2)C3=CC=CC=C3OC)N1)C4=CN=CC=C4)C(=O)N
• Molecular Formula: C19H18N6O2
• Molecular Weight: 362.4 g/mol

Description

The compound is a derivative of [1,2,4]triazolo[1,5-a]pyrimidine, which is a class of compounds known for their diverse pharmacological activities. The presence of the methoxyphenyl, methyl, and pyridinyl substituents could potentially influence its properties and biological activity.

Synthesis Analysis

While specific synthesis methods for this compound aren’t available, [1,2,4]triazolo[1,5-a]pyrimidines can generally be synthesized via reactions involving hydrazonoyl halides. The exact method would depend on the specific substituents and their positions.

Scientific Research Applications

Material Sciences

Beyond medicinal applications, 1,2,4-triazolo[1,5-a]pyridine derivatives find use in material sciences. Their unique structure and electronic properties make them suitable for:

• .

Adenosine Antagonists

Adenosine receptors play roles in various physiological processes. Investigating whether this compound acts as an adenosine antagonist could have implications for cardiovascular disorders and other conditions.